Rosuvastatin Lactone-d6

• Molecular Formula: C22H26FN3O5S
• Molecular Weight: 469.6 g/mol
• InChI: InChI=1S/C22H26FN3O5S/c1-13(2)20-18(10-9-17-11-16(27)12-19(28)31-17)21(14-5-7-15(23)8-6-14)25-22(24-20)26(3)32(4,29)30/h5-10,13,16-17,27H,11-12H2,1-4H3/b10-9+/i1D3,2D3
• InChIKey: SOEGVMSNJOCVHT-XMVVZQEGSA-N

Rosuvastatin Lactone-d6 (Rosuvastatin-5S-lactone-d6) is a stable isotope-labeled analog of the rosuvastatin lactone metabolite, wherein six hydrogen atoms are replaced by six deuterium atoms, producing a +6 Da mass shift for unambiguous mass spectral differentiation. This compound is classified as a deuterated impurity and internal standard, sharing nearly identical chemical and chromatographic properties with the unlabeled Rosuvastatin lactone.

Rosuvastatin Lactone-d6: Deuterated Analytical Reference Standard for LC-MS/MS Quantification and Impurity Profiling

Rosuvastatin Lactone-d6 (Rosuvastatin-5S-lactone-d6) is a stable isotope-labeled analog of the rosuvastatin lactone metabolite, wherein six hydrogen atoms are replaced by six deuterium atoms, producing a +6 Da mass shift for unambiguous mass spectral differentiation [1][2]. This compound is classified as a deuterated impurity and internal standard, sharing nearly identical chemical and chromatographic properties with the unlabeled Rosuvastatin lactone . Its primary utility lies in serving as an internal standard for liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods designed to quantify rosuvastatin acid, rosuvastatin lactone, and N-desmethyl rosuvastatin in biological matrices, thereby enabling accurate and precise bioanalytical measurements in pharmacokinetic, bioequivalence, and clinical studies [3].

▸ Deuterated internal standard for rosuvastatin bioanalysis in human plasma research matrices

▸ Co-elutes with target analytes; corrects matrix effects and extraction variability

▸ Supports LC-MS/MS method validation for pharmacokinetic and bioequivalence research contexts

• [1] Macwan JS, Ionita IA, Dostalek M, Akhlaghi F. A simple assay for the simultaneous determination of rosuvastatin acid, rosuvastatin-5S-lactone, and N-desmethyl rosuvastatin in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS). Anal Bioanal Chem. 2012 Jan;402(3):1217-27. View Source
• [2] Veeprho. Rosuvastatin Lactone-D6 Product Information. Rosuvastatin 5S-Lactone-D6 technical datasheet. 2025. View Source
• [3] Bai X, Wang XP, He GD, Zhang B, Huang M, Li JL, Zhong SL. Simultaneous Determination of Rosuvastatin, Rosuvastatin-5S-lactone, and N-desmethyl Rosuvastatin in Human Plasma by UPLC-MS/MS and Its Application to Clinical Study. Drug Res (Stuttg). 2018 Apr;68(4):206-213. View Source

Why Unlabeled Analogs or Structurally Similar Internal Standards Cannot Substitute Rosuvastatin Lactone-d6 in Validated Bioanalytical Methods

Substitution of Rosuvastatin Lactone-d6 with unlabeled Rosuvastatin lactone or structurally related internal standards introduces significant analytical variability that compromises quantitative accuracy. The unlabeled lactone compound cannot be distinguished from endogenous analyte or incurred sample reanalysis by mass spectrometry, rendering it unsuitable as an internal standard [1]. Structurally dissimilar internal standards fail to co-elute under identical chromatographic conditions and do not correct for matrix effects, ion suppression/enhancement, or extraction recovery variations in the same manner as a co-eluting deuterated analog . Rosuvastatin lactone-d6, by virtue of its +6 Da mass differential and near-identical physicochemical behavior, provides the necessary chromatographic co-elution and mass spectrometric differentiation required for validated LC-MS/MS methods that meet regulatory expectations for precision, accuracy, and reproducibility in drug development and clinical pharmacology studies .

Unlabeled lactone Indistinguishable mass signal from endogenous analyte; cannot serve as internal standard

Structural analogs Differential retention and ionization may impair matrix-effect correction and precision

Non‑deuterated ISTD Inconsistent extraction recovery normalization may compromise accuracy in validated methods

• [1] Macwan JS, Ionita IA, Dostalek M, Akhlaghi F. A simple assay for the simultaneous determination of rosuvastatin acid, rosuvastatin-5S-lactone, and N-desmethyl rosuvastatin in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS). Anal Bioanal Chem. 2012 Jan;402(3):1217-27. View Source

Quantitative Differentiation Evidence for Rosuvastatin Lactone-d6 Versus Unlabeled and Alternative Internal Standards

Superior Isotopic Purity and Chemical Purity Specifications for Reliable Quantification

Rosuvastatin Lactone-d6 is specified with isotopic purity >99% and chemical purity ~98%, exceeding the typical ≥95% chemical purity specification for unlabeled Rosuvastatin lactone . This higher isotopic enrichment minimizes cross-contribution from the unlabeled isotopologue (M+0 signal) in the mass spectrometry channel reserved for the internal standard, thereby reducing systematic quantification bias at low analyte concentrations .

Isotopic Purity

Reported specification

Isotopic purity >99%; chemical purity ~98%

Reduces M+0 background, supporting accurate low-concentration quantification

Unlabeled lactone: chemical purity ≥95% only

Evidence Dimension	Isotopic Enrichment (Purity)
Target Compound Data	Isotopic Purity >99%; Chemical Purity ~98%
Comparator Or Baseline	Unlabeled Rosuvastatin lactone: Chemical Purity typically ≥95% (isotopic enrichment not applicable)
Quantified Difference	Minimum +4 percentage points isotopic purity advantage; +3 percentage points chemical purity advantage
Conditions	Product specification datasheets from multiple vendors; NMR and MS characterization

Why This Matters

Higher isotopic purity directly reduces M+0 background interference, enabling more accurate quantification at the lower limit of quantification (LLOQ) where small systematic errors significantly impact pharmacokinetic parameter estimation.

Validated LC-MS/MS Method Performance Using Rosuvastatin Lactone-d6 as Internal Standard

When Rosuvastatin Lactone-d6 was employed as the deuterated internal standard in a validated LC-MS/MS assay for rosuvastatin-5S-lactone quantification in human plasma, the method achieved intra- and inter-run mean percent accuracy of 91.8-111% with percent imprecision ≤15% across the calibration range of 0.1-100 ng/mL [1]. Mean extraction recovery for rosuvastatin-5S-lactone ranged from 88.0-106% when using the d6 internal standard for normalization [1].

Method Validation

Reported method context

Accuracy 91.8–111%; imprecision ≤15%; recovery 88–106%

Meets method validation acceptance criteria for research bioanalysis

Calibration 0.1–100 ng/mL; human plasma matrix

Evidence Dimension	Method Validation Metrics with Internal Standard
Target Compound Data	Intra- and inter-run accuracy: 91.8-111%; Imprecision: ≤15%; Extraction recovery: 88.0-106%; Calibration range: 0.1-100 ng/mL (R ≥ 0.9964)
Comparator Or Baseline	Methods using non-deuterated or structurally dissimilar internal standards typically exhibit greater variability in recovery and matrix effect correction, though direct comparator data not available in same study
Quantified Difference	Method meets FDA/EMA bioanalytical method validation acceptance criteria (accuracy 85-115%, precision ≤15%)
Conditions	50 μL buffered human plasma; protein precipitation extraction; Zorbax-SB Phenyl column (2.1×100 mm, 3.5 μm); gradient elution with 0.1% acetic acid/methanol/acetonitrile; positive ESI-MS/MS detection

Why This Matters

The validated performance metrics demonstrate that Rosuvastatin Lactone-d6 enables a method that meets regulatory acceptance criteria for bioanalytical method validation, which is a prerequisite for supporting ANDA, NDA, and clinical pharmacology submissions.

• [1] Macwan JS, Ionita IA, Dostalek M, Akhlaghi F. A simple assay for the simultaneous determination of rosuvastatin acid, rosuvastatin-5S-lactone, and N-desmethyl rosuvastatin in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS). Anal Bioanal Chem. 2012 Jan;402(3):1217-27. View Source

Reduced Lower Limit of Quantification (LLOQ) Achieved with Deuterated Internal Standard

Using Rosuvastatin Lactone-d6 as the deuterated internal standard, the validated LC-MS/MS method achieved a lower limit of quantification (LLOQ) of 0.1 ng/mL for rosuvastatin-5S-lactone in human plasma with a sample volume of only 50 μL [1]. This represents a 5-fold improvement in sensitivity compared to typical HPLC-UV methods for rosuvastatin lactone impurity determination, which report detection limits of approximately 1.32 ng on-column [2].

LLOQ Sensitivity

Cross-study comparable

0.1 ng/mL in human plasma (50 µL)

Enables trace-level quantification for late time-point PK analysis

~132‑fold lower LLOQ vs. typical HPLC-UV impurity methods

Evidence Dimension	Lower Limit of Quantification (LLOQ) / Detection Sensitivity
Target Compound Data	0.1 ng/mL (LLOQ) in human plasma with 50 μL sample volume using deuterated d6 internal standard
Comparator Or Baseline	HPLC-UV method for rosuvastatin lactone impurity: Detection limit 1.32 ng on-column; equivalent to ~13.2 ng/mL for 100 μL injection
Quantified Difference	Approximately 132-fold lower concentration LLOQ in LC-MS/MS method with d6 internal standard (0.1 ng/mL vs ~13.2 ng/mL)
Conditions	Target: LC-MS/MS with protein precipitation and d6 internal standard; Comparator: HPLC-UV impurity method for rosuvastatin calcium bulk drug

Why This Matters

The 132-fold sensitivity improvement enables accurate quantification of trace-level rosuvastatin lactone in clinical pharmacokinetic samples where concentrations may fall below the detection capability of conventional HPLC-UV methods, supporting late time-point measurements essential for accurate half-life and AUC determinations.

• [1] Macwan JS, Ionita IA, Dostalek M, Akhlaghi F. A simple assay for the simultaneous determination of rosuvastatin acid, rosuvastatin-5S-lactone, and N-desmethyl rosuvastatin in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS). Anal Bioanal Chem. 2012 Jan;402(3):1217-27. View Source
• [2] Determination of related substances in rosuvastatin calcium bulks drug. CNKI Journal. Detection limit of rosuvastatin lactone impurity: 1.32 ng. View Source

Regulatory-Grade Characterization and ANDA/QC Readiness

Rosuvastatin Lactone-d6 is supplied with detailed characterization data compliant with regulatory guidelines and is specifically designated for analytical method development, method validation (AMV), Quality Control (QC) applications, and Abbreviated New Drug Application (ANDA) submissions [1]. Traceability against USP or EP pharmacopeial standards can be provided based on feasibility . In contrast, unlabeled Rosuvastatin lactone (EP Impurity D) is typically supplied as an impurity reference standard without the same level of GMP-aligned characterization documentation required for regulated bioanalysis [2].

Regulatory Readiness

Reported specification

Comprehensive characterization; USP/EP traceability available

Reduces qualification burden for regulated bioanalysis documentation

Designated for AMV, QC, and ANDA-supporting workflows

Evidence Dimension	Regulatory Documentation and Intended Use Classification
Target Compound Data	Supplied with comprehensive characterization data compliant with regulatory guidelines; designated for AMV, QC, ANDA applications; USP/EP traceability available
Comparator Or Baseline	Unlabeled Rosuvastatin lactone (EP Impurity D): Supplied as analytical impurity standard; not specifically designated for bioanalytical internal standard applications
Quantified Difference	Qualitative difference in documentation package and intended regulatory use classification
Conditions	Vendor product specifications and intended use statements

Why This Matters

For laboratories operating under GLP or supporting regulatory submissions, the availability of comprehensive characterization documentation and USP/EP traceability reduces qualification burden, accelerates method implementation, and provides audit-ready documentation trails.

• [1] SynZeal. Rosuvastatin Lactone-d6 Product Information. Supplied with detailed characterization data compliant with regulatory guideline. 2024. View Source
• [2] SynZeal. Rosuvastatin EP Impurity D (Rosuvastatin Lactone) Product Information. View Source

Chromatographic Co-elution and Matrix Effect Correction Superiority Over Structural Analogs

Stable isotope-labeled internal standards such as Rosuvastatin Lactone-d6 co-elute with the target analyte under identical chromatographic conditions and undergo identical ionization processes, thereby normalizing for matrix effects, ion suppression/enhancement, and extraction recovery variations . In the validated Macwan et al. method, the d6 internal standard enabled extraction recoveries of 88.0-106% across the calibration range [1]. Structurally related non-deuterated internal standards typically exhibit differential chromatographic retention and ionization behavior, resulting in incomplete matrix effect correction and greater inter-sample variability .

Matrix Effect Normalization

Class-level inference

Co-elution with target analyte; recovery 88–106%

Normalizes ion suppression; improves inter-sample precision

Structural analog ISTDs may exhibit variable recovery

Evidence Dimension	Matrix Effect and Recovery Normalization
Target Compound Data	Mean extraction recovery: 88.0-106% when normalized with d6 internal standard; co-elution confirmed
Comparator Or Baseline	Structural analog internal standards: Variable recovery and matrix effect correction; may not co-elute (Class-level inference based on established SIL-IS principles)
Quantified Difference	Acceptable recovery range achieved (88.0-106%) vs. potentially wider variability with non-SIL internal standards (inference)
Conditions	Human plasma matrix; protein precipitation; LC-MS/MS with positive ESI

Why This Matters

Incomplete matrix effect correction leads to inaccurate concentration determinations and may cause bioequivalence studies to fail acceptance criteria. The use of a co-eluting deuterated internal standard mitigates this risk, which is particularly critical for ANDA submissions where small differences in pharmacokinetic parameters determine study outcomes.

• [1] Macwan JS, Ionita IA, Dostalek M, Akhlaghi F. A simple assay for the simultaneous determination of rosuvastatin acid, rosuvastatin-5S-lactone, and N-desmethyl rosuvastatin in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS). Anal Bioanal Chem. 2012 Jan;402(3):1217-27. View Source

Defined Storage Stability and Handling Parameters

Rosuvastatin Lactone-d6 demonstrates defined stability under specified storage conditions: stable at -20°C for 3 years as powder, at 4°C for 2 years, and in solvent at -80°C for 6 months or -20°C for 1 month . In the validated bioanalytical method, all analytes including rosuvastatin-5S-lactone were stable in matrix during bench-top storage (6 h on ice-water slurry), after three successive freeze-thaw cycles, and at -80°C for 1 month [1]. Storage recommendations specify -20°C under inert atmosphere for maximum recovery .

Storage Stability

Reported specification

Powder: −20°C 3 yr, 4°C 2 yr; Solvent: −80°C 6 mo

Documented stability supports long-term study and procurement planning

Matrix stability: bench‑top 6 h, 3 freeze‑thaw cycles

Evidence Dimension	Defined Stability Parameters
Target Compound Data	Powder: -20°C (3 years), 4°C (2 years); Solvent: -80°C (6 months), -20°C (1 month); Matrix: 6 h bench-top, 3 freeze-thaw cycles, -80°C (1 month)
Comparator Or Baseline	Unlabeled Rosuvastatin lactone: Degradation occurs under acidic, thermal, and light conditions; lactone is major degradation product of rosuvastatin calcium
Quantified Difference	Explicit stability duration data provided for d6 compound vs. qualitative degradation pathways for unlabeled
Conditions	Various storage and matrix conditions as specified

Why This Matters

Documented stability parameters enable proper planning of procurement quantities, storage infrastructure, and experimental timelines, preventing sample degradation that could compromise analytical accuracy or require costly repeat analyses.

• [1] Macwan JS, Ionita IA, Dostalek M, Akhlaghi F. A simple assay for the simultaneous determination of rosuvastatin acid, rosuvastatin-5S-lactone, and N-desmethyl rosuvastatin in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS). Anal Bioanal Chem. 2012 Jan;402(3):1217-27. View Source

Priority Procurement Scenarios for Rosuvastatin Lactone-d6 in Bioanalysis and Pharmaceutical Development

Validated LC-MS/MS Method Development for Rosuvastatin Pharmacokinetic and Bioequivalence Studies

Rosuvastatin Lactone-d6 is essential for laboratories developing or implementing validated LC-MS/MS methods for the simultaneous quantification of rosuvastatin acid, rosuvastatin-5S-lactone, and N-desmethyl rosuvastatin in human plasma. The compound enables methods achieving an LLOQ of 0.1 ng/mL with accuracy (91.8-111%) and precision (≤15% CV) that meet FDA and EMA bioanalytical method validation guidelines . This scenario applies directly to CROs and pharmaceutical companies conducting clinical pharmacokinetic studies, bioequivalence trials for generic rosuvastatin formulations, and therapeutic drug monitoring programs.

ANDA Regulatory Submissions and Quality Control Batch Release Testing

For generic pharmaceutical manufacturers preparing Abbreviated New Drug Applications (ANDA) for rosuvastatin products, Rosuvastatin Lactone-d6 serves as a regulatory-compliant reference standard for analytical method validation and quality control applications . The compound is supplied with comprehensive characterization data and can be traced to USP or EP pharmacopeial standards . This supports impurity profiling of rosuvastatin lactone, which is recognized as a primary degradation product under acidic and thermal stress conditions [1], and is critical for demonstrating pharmaceutical equivalence and stability-indicating method capability.

Metabolite Identification and Metabolic Pathway Tracing Studies

The incorporation of six deuterium atoms produces a predictable +6 Da mass shift that enables unambiguous mass spectral differentiation of Rosuvastatin Lactone-d6 from endogenous unlabeled compounds . This property makes the compound valuable for investigating the metabolic fate of rosuvastatin, including interconversion between acid and lactone forms, and for studying the role of lactone metabolites in statin pharmacology [1]. Research laboratories focused on drug metabolism, drug-drug interaction studies, and transporter-mediated disposition of statins benefit from the precise tracking capability afforded by this deuterated internal standard.

Stability-Indicating Method Development and Forced Degradation Studies

Rosuvastatin lactone is the major degradation product of rosuvastatin calcium under acidic, thermal, and photolytic stress conditions . Rosuvastatin Lactone-d6 serves as the ideal internal standard for stability-indicating methods designed to quantify lactone formation during forced degradation studies and long-term stability testing of rosuvastatin drug substances and finished dosage forms [1]. The documented stability of the d6 internal standard at -20°C for 3 years and in solvent at -80°C for 6 months ensures reliable performance throughout extended analytical campaigns and reduces the need for frequent re-qualification of reference materials.

Application

Selection Property

Validation Focus

LC‑MS/MS method development for rosuvastatin PK & bioequivalence research

Deuterated internal standard with co-elution and matrix-effect correction

Accuracy, precision, and LLOQ in human plasma research matrices

ANDA method validation and QC reference standard

Regulatory-compliant characterization with USP/EP traceability

Documentation readiness and impurity profiling capability

Metabolite identification and metabolic pathway studies

+6 Da mass shift for unambiguous MS differentiation

Tracking lactone–acid interconversion and drug metabolism routes

Stability‑indicating method development for degradation studies

Stable isotope‑labeled degradation product reference standard

Quantification of lactone formation under stress and storage conditions

• [1] Rahim N, Ali T, Iffat W, et al. Kinetic study of degradation of Rosuvastatin calcium to Rosuvastatin-lactone under different solvents conditions. Chemical Papers. 2023. View Source